Cas no 123066-64-8 (CRAC intermediate 2)
CRAC intermediate 2 structure
Product Name:CRAC intermediate 2
CAS No:123066-64-8
MF:C11H7F6N3
MW:295.183802843094
MDL:MFCD00220969
CID:63656
PubChem ID:2740668
Update Time:2025-04-18
CRAC intermediate 2 Chemical and Physical Properties
Names and Identifiers
-
- 4-(3,5-Bis(trifluoromethyl)-1H-pyrazol-1-yl)phenylamine
- CRAC intermediate 2
- 4-(3,5-bis(trifluoromethyl)-1H-pyrazol-1-yl)-phenylamine
- 4-[3,5-bis(trifluoromethyl)pyrazol-1-yl]aniline
- 4-(3,5-Bis(trifluoroMethyl)-1H-pyrazol-1-yl)aniline
- 4-[3,5-bis(trifluoromethyl)-1H-pyrazol-1-yl]aniline
- 4-[3,5-bis(trifluoromethyl)-1H-pyrazol-1-yl] aniline
- Benzenamine, 4-[3,5-bis(trifluoromethyl)-1H-pyrazol-1-yl]-
- Benzenamine,4-[3,5-bis(trifluoromethyl)-1H-pyrazol-1-yl]-
- 4-[3,5-bis(trifluorometh
- 1-(4'-aminophenyl)-3,5-bis(trifluoromethyl)pyrazole
- 1(4'-Aminophenyl)-3,5-bis(trifluoromethyl)pyrazole
- HMS2799F18
- CHEMBL1866277
- 4-(3,5-bis-(Trifluoromethyl)-1H-pyrazol-1-yl)phenylamine
- SMR000461010
- SEW 04192
- SY067366
- SB67400
- C11H7F6N3
- 123066-64-8
- MLS000860231
- HY-20588
- NCGC00485880-01
- TQR0359
- SR-01000004603-1
- Maybridge1_007664
- CCG-248298
- CS-3897
- BCP23922
- AKOS015852979
- HMS563E08
- 4-[3,5-bis(trifluromethyl)-1H-pyrazol-1-yl]aniline
- DTXSID10372386
- 4-[3,5-di(trifluoromethyl)-1H-pyrazol-1-yl]aniline
- GS-4357
- CRACintermediate2
- SCHEMBL3277337
- 1-(4-aminophenyl)-3,5-bis(trifluoromethyl)pyrazole
- 4-[3,5-bis(trifluoromethyl)-1H-pyrazol-1-yl)aniline
- A890856
- MFCD00220969
- SR-01000004603
- DA-70023
-
- MDL: MFCD00220969
- Inchi: 1S/C11H7F6N3/c12-10(13,14)8-5-9(11(15,16)17)20(19-8)7-3-1-6(18)2-4-7/h1-5H,18H2
- InChI Key: XOXBUERZFCPKDR-UHFFFAOYSA-N
- SMILES: FC(C1=CC(C(F)(F)F)=NN1C1C=CC(=CC=1)N)(F)F
Computed Properties
- Exact Mass: 295.05400
- Monoisotopic Mass: 295.054
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 334
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 43.8
Experimental Properties
- Color/Form: No data available
- Density: 1.52
- Melting Point: No data available
- Boiling Point: 298.4°C at 760 mmHg
- Flash Point: 134.3±27.3 °C
- Refractive Index: 1.505
- Solubility: 生物体外In Vitro:DMSO溶解度≥ 52 mg/mL(176.16 mM)*"≥" means soluble可溶, but saturation unknown溶解度未知.
- PSA: 43.84000
- LogP: 4.07330
CRAC intermediate 2 Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H332-H335
- Warning Statement: P261-P280-P305+P351+P338
- Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
CRAC intermediate 2 Customs Data
- HS CODE:2933199090
- Customs Data:
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
CRAC intermediate 2 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-20588-10mM*1mLinDMSO |
CRAC intermediate 2 |
123066-64-8 | 99.96% | 10mM*1mLinDMSO |
¥660 | 2022-05-18 | |
| MedChemExpress | HY-20588-5mg |
CRAC intermediate 2 |
123066-64-8 | 99.63% | 5mg |
¥600 | 2024-04-20 | |
| MedChemExpress | HY-20588-10mg |
CRAC intermediate 2 |
123066-64-8 | 99.63% | 10mg |
¥1000 | 2024-04-20 | |
| MedChemExpress | HY-20588-50mg |
CRAC intermediate 2 |
123066-64-8 | 99.63% | 50mg |
¥3000 | 2024-04-20 | |
| MedChemExpress | HY-20588-100mg |
CRAC intermediate 2 |
123066-64-8 | 99.63% | 100mg |
¥4500 | 2024-04-20 | |
| abcr | AB444112-250 mg |
4-(3,5-Bis(trifluoromethyl)-1H-pyrazol-1-yl)phenylamine; . |
123066-64-8 | 250mg |
€201.10 | 2023-04-22 | ||
| abcr | AB444112-1 g |
4-(3,5-Bis(trifluoromethyl)-1H-pyrazol-1-yl)phenylamine; . |
123066-64-8 | 1g |
€396.30 | 2023-04-22 | ||
| Chemenu | CM188749-250mg |
4-(3,5-Bis(trifluoromethyl)-1H-pyrazol-1-yl)phenylamine |
123066-64-8 | 98% | 250mg |
$143 | 2023-02-03 | |
| Chemenu | CM188749-250mg |
4-(3,5-Bis(trifluoromethyl)-1H-pyrazol-1-yl)phenylamine |
123066-64-8 | 98% | 250mg |
$143 | 2021-08-05 | |
| ChemScence | CS-3897-5mg |
CRAC intermediate 2 |
123066-64-8 | 99.96% | 5mg |
$60.0 | 2022-04-28 |
CRAC intermediate 2 Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
123066-64-8 (CRAC intermediate 2) Related Products
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- 140647-19-4(1-Phenyl-3,5-bis(trifluoromethyl)-1H-pyrazole)
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- 1269292-21-8(1-(3-Fluorophenyl)-5-(trifluoromethyl)-1H-pyrazole)
- 1269293-10-8(1-(p-Tolyl)-5-(trifluoromethyl)-1H-pyrazole)
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